Cas no 2097865-21-7 (6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro2.5octane)

• Product Name: 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro2.5octane
• CAS No: 2097865-21-7
• MF: C₁₄H₁₄BrF₂NO
• MW: 330.167870044708
• CID: 6543579
• PubChem ID: 131702370
• Update Time: 2025-06-27

6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro2.5octane
• 2097865-21-7
• F6573-6392
• 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane
• (3-bromophenyl)(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)methanone
• (3-bromophenyl)-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)methanone
• AKOS039894506

• Inchi： 1S/C14H14BrF2NO/c15-11-3-1-2-10(8-11)12(19)18-6-4-13(5-7-18)9-14(13,16)17/h1-3,8H,4-7,9H2
• InChI Key： MQQOFZZMJONDIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCC2(CC1)CC2(F)F)=O

Computed Properties

• Exact Mass: 329.02268g/mol
• Monoisotopic Mass: 329.02268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro2.5octane

Introduction to 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane (CAS No. 2097865-21-7)

6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane (CAS No. 2097865-21-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a spirocyclic framework, difluoro substitution, and a bromobenzoyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The spirocyclic structure of 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane is particularly noteworthy. Spirocycles are known for their rigidity and conformational restriction, which can enhance the pharmacokinetic properties of a molecule. The presence of the azaspiro ring in this compound provides additional flexibility and can influence its binding affinity to biological targets. This structural feature has been shown to improve the bioavailability and metabolic stability of similar compounds in preclinical studies.

The difluoro substitution at the 1,1-position of the azaspiro ring is another key aspect of this compound's structure. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, often leading to enhanced biological activity and improved pharmacological profiles. In the case of 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane, the difluoro substitution may contribute to its potency and selectivity towards specific biological targets.

The bromobenzoyl moiety attached to the spirocyclic framework is also a critical component of this compound's structure. Brominated aromatic groups are often used in drug design to enhance lipophilicity and improve cell membrane permeability. This can be particularly beneficial in the development of drugs that need to cross biological barriers, such as the blood-brain barrier (BBB). Recent studies have shown that compounds with brominated aromatic groups can exhibit improved central nervous system (CNS) penetration, making them promising candidates for treating neurological disorders.

In terms of its potential therapeutic applications, 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane has been investigated for its activity against various biological targets. One area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary studies have suggested that this compound may have inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane has also shown promise in modulating other biological processes. Research has indicated that it may have anti-inflammatory effects by interfering with the production of pro-inflammatory cytokines. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane have also been studied extensively. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and rapid distribution throughout the body. Additionally, its metabolic stability has been demonstrated in both in vitro and in vivo models, indicating that it may have a long half-life and sustained therapeutic effect.

To further evaluate the safety and efficacy of 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane, several preclinical studies have been conducted using animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. However, more extensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 6-(3-bromobenzoyl)-1,1-difluoro-6-azaspiro[2.5]octane (CAS No. 2097865-21-7) represents a promising compound with a unique combination of structural features that make it an attractive candidate for drug development. Its potential as an inhibitor of key enzymes involved in disease pathways, along with its favorable pharmacokinetic properties and low toxicity profile, warrant further investigation in both preclinical and clinical settings.